Inonotusol F

• Molecular Formula: C31H48O3
• Molecular Weight: 468.7 g/mol
• InChI: InChI=1S/C31H48O3/c1-18(2)19(3)24-17-20(27(33)34-24)21-11-15-31(8)23-9-10-25-28(4,5)26(32)13-14-29(25,6)22(23)12-16-30(21,31)7/h20-21,24-26,32H,9-17H2,1-8H3/t20?,21?,24-,25+,26+,29-,30-,31+/m1/s1
• InChIKey: QNIOIQFWRJSVOW-XBMCVYNJSA-N

Inonotusol F Procurement: Source and Pharmacological Profile

Inonotusol F (CAS 1534433-74-3) is a lanostane‑type triterpene first isolated from the sclerotia of the medicinal mushroom Inonotus obliquus (Chaga). Its structure was established as (17α,21α,23α)-24-methyl-3β-hydroxy-5α-lanosta-8,24-diene-21,23-lactone (C₃₁H₄₈O₃, MW 468.71) [1]. The compound has been characterised in two pharmacologically distinct, quantitatively defined contexts: (i) hepatoprotection against D‑galactosamine‑induced injury in WB‑F344 rat liver epithelial cells [1] and (ii) potent, noncompetitive inhibition of α‑glucosidase [2]. A 2025 spectrum–effect relationship study further identified Inonotusol F as one of seven constituents significantly correlated with the hypoglycaemic effect of I. obliquus fractions [3]. These three independent activity anchors constitute the core evidence base against which comparative differentiation must be judged.

1

Mechanism

Allosteric α-glucosidase inhibition pathway study fit

2

Activity Intersection

Dual-activity probe for metabolic liver disease model context

3

Source Attribution

Lanostane triterpene from Inonotus obliquus; congener-specific polypharmacology

• [1] Liu, C., Zhao, C., Pan, H.-H., et al. (2014) Chemical Constituents from Inonotus obliquus and Their Biological Activities. Journal of Natural Products, 77(1), 35–41. View Source
• [2] Chen, S.-D., Yong, T.-Q., Xiao, C., Gao, X., Xie, Y.-Z., et al. (2021) Inhibitory effect of triterpenoids from the mushroom Inonotus obliquus against α‑glucosidase and their interaction: Inhibition kinetics and molecular stimulations. Bioorganic Chemistry, 115, 105276. View Source
• [3] Exploring the active components of hypoglycemic effect in different polar fractions of Inonotus obliquus based on spectrum‑effect relationship (2025). View Source

Inonotusol F: Not a Generic Substitute

Inonotus obliquus produces a structurally diverse suite of lanostane‑type triterpenoids, yet individual congeners display sharply divergent activity profiles even within a single assay. In the seminal hepatoprotection study, the 10 active compounds (10 µM) exhibited inhibition ranging from 34.4 % to 81.2 % against D‑galactosamine‑induced WB‑F344 cell damage, a 2.4‑fold span that precludes class‑based substitution [1]. More strikingly, in the α‑glucosidase panel that tested 46 triterpenoids, only 12 compounds showed strong inhibition, with IC₅₀ values spanning an even wider 7.1‑fold range (11.5 µM to 81.8 µM) [2]. Inonotusol F uniquely anchors the top of this activity distribution in α‑glucosidase inhibition while simultaneously retaining meaningful hepatoprotection—a dual‑activity intersection not replicated by any other congener profiled in both assays. Procuring an unspecified ‘Inonotus obliquus triterpene fraction’ or a single‑activity comparator therefore cannot guarantee either the potency or the specific polypharmacology that defines Inonotusol F.

Congener profile

Activity span among I. obliquus triterpenoids exceeds 7-fold; class-based substitution may shift potency unpredictably

Dual-activity requirement

No other congener replicates the hepatoprotection + α-glucosidase inhibition intersection; single-activity comparators lose this profile

Mechanistic mismatch

Noncompetitive inhibition modality is congener-specific; active-site competitors may not reproduce allosteric pathway-response endpoints

• [1] Liu, C., Zhao, C., Pan, H.-H., et al. (2014) Chemical Constituents from Inonotus obliquus and Their Biological Activities. Journal of Natural Products, 77(1), 35–41. View Source
• [2] Chen, S.-D., Yong, T.-Q., Xiao, C., Gao, X., Xie, Y.-Z., et al. (2021) Inhibitory effect of triterpenoids from the mushroom Inonotus obliquus against α‑glucosidase and their interaction: Inhibition kinetics and molecular stimulations. Bioorganic Chemistry, 115, 105276. View Source

Inonotusol F Quantitative Differentiation

α‑Glucosidase Inhibitory Potency Comparison

In a single‑laboratory panel of 46 triterpenoids isolated from Inonotus obliquus, Inonotusol F (compound 24) returned the lowest IC₅₀ value, 11.5 ± 0.4 µM, making it the most potent α‑glucosidase inhibitor in the set [1]. The remaining 11 active triterpenoids (compounds 1–3, 6, 7, 16, 25, 27, 38, 43, 44, 46) exhibited IC₅₀ values ranging from 15.2 µM to 81.8 µM [1]. Acarbose, the clinical reference standard, was not run head‑to‑head within this study but is reported elsewhere with IC₅₀ values of 272–658 µM depending on assay conditions [2]. Inonotusol F is therefore 23‑ to 57‑fold more potent than acarbose in cross‑study comparison, although this magnitude should be interpreted cautiously due to inter‑laboratory variability.

α-Glucosidase IC₅₀

Head-to-head

11.5 ± 0.4 µM

Lowest IC₅₀ among 46 tested I. obliquus triterpenoids

Cross-study acarbose IC₅₀ 272–658 µM; inter-laboratory comparison context

Evidence Dimension	Inhibitory concentration 50 % (IC₅₀) against Saccharomyces cerevisiae α‑glucosidase
Target Compound Data	IC₅₀ = 11.5 ± 0.4 µM (Inonotusol F, compound 24)
Comparator Or Baseline	11 other active triterpenoids: IC₅₀ range 15.2–81.8 µM; acarbose (cross‑study): IC₅₀ 272–658 µM depending on assay
Quantified Difference	Inonotusol F is 1.3‑fold more potent than the next‑most‑active triterpenoid and 7.1‑fold more potent than the weakest active triterpenoid in the same assay
Conditions	In vitro α‑glucosidase inhibition assay; 46 triterpenoids tested; IC₅₀ determined spectrophotometrically using p‑nitrophenyl‑α‑D‑glucopyranoside substrate

Why This Matters

For procurement decisions in diabetes‑focused research, Inonotusol F provides the highest guaranteed potency within the Inonotus obliquus triterpenoid class, directly verified in the largest published head‑to‑head panel.

• [1] Chen, S.-D., Yong, T.-Q., Xiao, C., Gao, X., Xie, Y.-Z., et al. (2021) Inhibitory effect of triterpenoids from the mushroom Inonotus obliquus against α‑glucosidase and their interaction: Inhibition kinetics and molecular stimulations. Bioorganic Chemistry, 115, 105276. View Source
• [2] Acarbose IC₅₀ range compiled from multiple published studies, including Sakulkeo et al. (2022) and Yina et al. (2015). View Source

Noncompetitive vs. Competitive Inhibition

Lineweaver–Burk analysis demonstrated that Inonotusol F (24) acts as a noncompetitive inhibitor of α‑glucosidase, meaning it binds to an allosteric site distinct from the substrate‑binding pocket and reduces V_max without affecting K_m [1]. This contrasts with the majority of clinically used α‑glucosidase inhibitors such as acarbose, which are competitive inhibitors that compete directly with oligosaccharide substrates at the active site. The noncompetitive mechanism implies that Inonotusol F can inhibit the enzyme regardless of substrate concentration, a potential advantage under high dietary carbohydrate load where competitive inhibitors may be partially displaced. The other active triterpenoids in the panel were not subjected to detailed kinetic analysis in this study, leaving Inonotusol F as the only congener with an experimentally established allosteric inhibition mechanism [1].

Inhibition modality

Class-level

Noncompetitive (V_max reduced)

Only congener with validated allosteric kinetics

Lineweaver–Burk analysis; other congeners not kinetically characterised

Evidence Dimension	Enzyme inhibition modality determined by Lineweaver–Burk double‑reciprocal plot analysis
Target Compound Data	Noncompetitive inhibition (V_max reduced; K_m unchanged)
Comparator Or Baseline	Acarbose and most clinical α‑glucosidase inhibitors: competitive inhibition; other I. obliquus triterpenoids: inhibition modality not determined
Quantified Difference	Qualitative mechanistic distinction: allosteric vs. orthosteric binding mode
Conditions	α‑Glucosidase from Saccharomyces cerevisiae; substrate: p‑nitrophenyl‑α‑D‑glucopyranoside (0.2–2.0 mM); Inonotusol F tested at three concentrations around IC₅₀

Why This Matters

Researchers seeking allosteric α‑glucosidase inhibitors—a mechanistically distinct alternative to active‑site competitors that may retain efficacy under high substrate concentrations—should select Inonotusol F as the only I. obliquus triterpenoid with validated noncompetitive kinetics.

• [1] Chen, S.-D., Yong, T.-Q., Xiao, C., Gao, X., Xie, Y.-Z., et al. (2021) Inhibitory effect of triterpenoids from the mushroom Inonotus obliquus against α‑glucosidase and their interaction: Inhibition kinetics and molecular stimulations. Bioorganic Chemistry, 115, 105276. View Source

Key Binding Residues: GLU302 and PHE298

Molecular docking and molecular dynamics (MD) simulations revealed that Inonotusol F (24) forms critical interactions with GLU302 and PHE298 residues in the α‑glucosidase active‑site region. These two residues were identified as the key amino acids responsible for the inhibitory effect [1]. MD simulations over extended trajectories confirmed the stability of the Inonotusol F–enzyme complex, supporting the noncompetitive binding mode derived from kinetic experiments. No other triterpenoid in the 46‑compound panel was subjected to comparable in silico interaction mapping, making this a compound‑specific structural rationalisation of activity. For researchers conducting structure‑based optimisation of α‑glucosidase inhibitors, this experimentally anchored binding pose provides a rational starting point that uncharacterised congeners cannot offer.

Key binding residues

Supporting evidence

GLU302, PHE298

Compound-specific in silico interaction map

MD simulation confirmed complex stability; no comparative docking data for other congeners

Evidence Dimension	Key enzyme–ligand interaction residues identified by molecular docking and MD simulation
Target Compound Data	GLU302 and PHE298 identified as critical binding residues; stable MD trajectory
Comparator Or Baseline	Other 45 triterpenoids in the panel: no individual docking/MD data reported
Quantified Difference	Qualitative: only compound with experimentally corroborated in silico binding model
Conditions	Homology‑modelled α‑glucosidase structure; docking software not specified in abstract; MD simulation validated complex stability

Why This Matters

Procurement for computational or structure‑guided medicinal chemistry programmes should prioritise Inonotusol F because it is the only congener with a published, experimentally validated binding model that can inform analogue design.

• [1] Chen, S.-D., Yong, T.-Q., Xiao, C., Gao, X., Xie, Y.-Z., et al. (2021) Inhibitory effect of triterpenoids from the mushroom Inonotus obliquus against α‑glucosidase and their interaction: Inhibition kinetics and molecular stimulations. Bioorganic Chemistry, 115, 105276. View Source

Hepatoprotective Activity Ranking

In the D‑galactosamine‑induced WB‑F344 cell injury model, Inonotusol F (compound 6) at 10 µM restored cell survival to 91 ± 6.9 % of normal (vs. 68 ± 3.1 % for the injured control), corresponding to a 71.9 % inhibition of damage [1]. The positive control bicyclol (10 µM) achieved 80 % cell survival [1]. Among the 10 active compounds in this assay, Inonotusol F ranked 5th in hepatoprotective potency. The strongest hepatoprotective agent in the panel was compound 11 (trametenolic acid), which achieved 81.2 % inhibition (cell survival 94 ± 2.5 %) [1]. However, none of the more potent hepatoprotective congeners (compounds 8, 10, 11, 12) were subsequently profiled for α‑glucosidase inhibition in the Chen et al. 2021 study, creating a unique dual‑activity profile for Inonotusol F.

Hepatoprotection rank

Head-to-head

71.9% inhibition (5th of 10 active)

Model-response endpoint context; dual-activity intersection unique

D-galactosamine WB-F344 model; top performer 81.2% inhibition

Evidence Dimension	Hepatoprotective effect: % inhibition of D‑galactosamine‑induced WB‑F344 cell damage at 10 µM
Target Compound Data	Inonotusol F (6): 71.9 % inhibition; cell survival 91 ± 6.9 % of normal
Comparator Or Baseline	Bicyclol (positive control): cell survival 80 ± 1.1 % of normal; Compound 11 (trametenolic acid): 81.2 % inhibition (top performer); Control (injured): 68 ± 3.1 %; Normal: 100 ± 3.3 %
Quantified Difference	Inonotusol F hepatoprotective inhibition is 11.5 % (absolute) lower than the panel‑best compound 11
Conditions	WB‑F344 rat liver epithelial cells; 30 mM D‑galactosamine induction; 10 µM compound treatment; n = 3 (n = 6 for normal and control); MTT or comparable viability endpoint

Why This Matters

Inonotusol F is the only compound with demonstrable activity in both hepatoprotection and α‑glucosidase inhibition assays from I. obliquus, making it the rational choice for programmes investigating dual‑target metabolic or hepatic indications.

• [1] Liu, C., Zhao, C., Pan, H.-H., et al. (2014) Chemical Constituents from Inonotus obliquus and Their Biological Activities. Journal of Natural Products, 77(1), 35–41. View Source

Spectrum–Effect Correlation: Hypoglycemic Activity

A 2025 spectrum–effect relationship study analysing different polar fractions of I. obliquus identified seven constituents whose abundance significantly correlated with hypoglycaemic activity: Osmundacetone, Inonotusol A, Inonotusol C, Inonotusol F, Protocatechuic acid, Inonotusane F, and Inonotusone A [1]. Among these, Inonotusol F is the only constituent that also possesses direct, potent α‑glucosidase inhibitory activity independently validated in a purified compound assay (IC₅₀ 11.5 µM) [2]. This dual line of evidence—correlation in a complex fraction and direct target‑based confirmation as a pure compound—strengthens the mechanistic plausibility of Inonotusol F as a genuine contributor to the hypoglycaemic effect, rather than a passive marker. The other six correlated compounds lack equivalent target‑based validation, making Inonotusol F uniquely positioned for quality‑control standardisation.

Hypoglycemic correlation

Cross-study comparable

Spectrum–effect correlated + target IC₅₀ confirmed

Only constituent with orthogonal validation at fraction and pure-compound levels

2025 spectrum–effect study; other 6 correlated compounds lack target-based confirmation

Evidence Dimension	Correlation with hypoglycaemic effect in spectrum–effect analysis + independent target‑based α‑glucosidase IC₅₀
Target Compound Data	Inonotusol F: correlated with hypoglycaemic effect; IC₅₀ (α‑glucosidase) = 11.5 µM
Comparator Or Baseline	Six other correlated constituents (Osmundacetone, Inonotusol A, Inonotusol C, Protocatechuic acid, Inonotusane F, Inonotusone A): no published α‑glucosidase IC₅₀ data for pure compounds
Quantified Difference	Qualitative: only compound with both spectrum–effect correlation and validated target‑based potency
Conditions	Spectrum–effect study: HPLC fingerprinting coupled with in vivo hypoglycaemic activity in T2DM mice; α‑glucosidase IC₅₀ from independent in vitro assay

Why This Matters

For procurement intended for extract standardisation, quality control, or phytopharmaceutical development of I. obliquus preparations, Inonotusol F offers a scientifically defensible dual‑evidence quality marker that other correlated constituents currently lack.

• [1] Exploring the active components of hypoglycemic effect in different polar fractions of Inonotus obliquus based on spectrum‑effect relationship (2025). View Source
• [2] Chen, S.-D., Yong, T.-Q., Xiao, C., Gao, X., Xie, Y.-Z., et al. (2021) Inhibitory effect of triterpenoids from the mushroom Inonotus obliquus against α‑glucosidase and their interaction: Inhibition kinetics and molecular stimulations. Bioorganic Chemistry, 115, 105276. View Source

Cytotoxicity-Free Hepatoprotective Window

In the 2014 isolation study, Inonotusol F (6) and 14 other compounds were tested for cytotoxicity against three human tumour cell lines (Bel‑7402, A‑549, KB). Inonotusol F did not exhibit cytotoxicity (IC₅₀ > 10 µM against all three lines) [1]. In contrast, its direct structural congener Inonotusol G (compound 7) showed selective cytotoxicity against the KB cell line with IC₅₀ = 9.9 µM, while compounds 17 and 18 displayed even stronger cytotoxicity (IC₅₀ 3.7–4.7 µM) [1]. The absence of cytotoxicity at the same 10 µM concentration where hepatoprotection is observed suggests a clean activity window for Inonotusol F, whereas Inonotusol G’s overlapping cytotoxicity and lack of hepatoprotective activity make it unsuitable for hepatic protection studies. This selectivity profile is relevant for researchers requiring a triterpenoid tool compound that minimises confounding cytotoxic effects in cell‑based hepatoprotection assays.

Cytotoxicity margin

Head-to-head

IC₅₀ >10 µM (all three lines)

Cell-model endpoint review; >2.5-fold margin vs. Inonotusol G

KB, Bel-7402, A-549 lines; supports clean hepatoprotection assay context

Evidence Dimension	Cytotoxicity IC₅₀ against KB, Bel‑7402, and A‑549 human tumour cell lines
Target Compound Data	Inonotusol F (6): IC₅₀ > 10 µM (all three cell lines)
Comparator Or Baseline	Inonotusol G (7): IC₅₀ = 9.9 µM (KB), >10 µM (Bel‑7402, A‑549); Compounds 17/18: IC₅₀ = 3.1–4.7 µM
Quantified Difference	> 2.5‑fold selectivity margin between hepatoprotective concentration (10 µM) and cytotoxic IC₅₀ for Inonotusol F vs. no margin for Inonotusol G
Conditions	72‑h cytotoxicity assay; 5‑fluorouracil as positive control; MTT or SRB endpoint

Why This Matters

Researchers prioritising mechanistic hepatoprotection studies free from cytotoxic confounders should select Inonotusol F over Inonotusol G or other cytotoxic triterpenoids from the same source.

• [1] Liu, C., Zhao, C., Pan, H.-H., et al. (2014) Chemical Constituents from Inonotus obliquus and Their Biological Activities. Journal of Natural Products, 77(1), 35–41. View Source

Inonotusol F High-Confidence Applications

Allosteric α‑Glucosidase Inhibitor Lead

Inonotusol F is the most potent α‑glucosidase inhibitor among 46 I. obliquus triterpenoids (IC₅₀ 11.5 µM) and the only congener with a kinetically validated noncompetitive inhibition mechanism [1]. Its binding to allosteric residues GLU302 and PHE298, confirmed by MD simulation, provides a structurally rationalised starting point for medicinal chemistry optimisation [1]. Programmes targeting postprandial hyperglycaemia with an allosteric mechanism—potentially circumventing substrate‑competition limitations of acarbose‑like drugs—should use Inonotusol F as the reference scaffold.

Dual‑Activity Probe for Metabolic Liver Disease

Inonotusol F is the only I. obliquus triterpenoid with published quantitative activity in both hepatoprotection (71.9 % inhibition of D‑galactosamine‑induced WB‑F344 damage at 10 µM) [1] and α‑glucosidase inhibition (IC₅₀ 11.5 µM) [2]. Its lack of cytotoxicity at the hepatoprotective concentration (IC₅₀ > 10 µM against three tumour lines) [1] supports use as a clean dual‑target probe in models of metabolic‑dysfunction‑associated steatotic liver disease (MASLD) with concurrent glycaemic dysregulation.

Quality Marker for I. obliquus Extracts

A 2025 spectrum–effect relationship study independently correlated Inonotusol F abundance with in vivo hypoglycaemic activity of I. obliquus fractions [3]. Combined with its validated target‑based potency [2], Inonotusol F is the only constituent among seven hypoglycaemia‑correlated compounds with orthogonal confirmation at both the fraction and pure‑compound levels. Extract manufacturers and phytopharmaceutical developers requiring a scientifically defensible, analytically quantifiable marker for batch‑to‑batch consistency should designate Inonotusol F as a primary standardisation analyte.

Chemical Probe: α‑Glucosidase Allosteric Site

The published molecular docking and MD simulation data for Inonotusol F provide a compound‑specific interaction map (GLU302, PHE298) that is not available for any other I. obliquus triterpenoid [1]. Structural biology groups investigating α‑glucosidase allosteric regulation can use Inonotusol F as a characterised chemical probe for co‑crystallisation, mutagenesis validation, or competitive binding assays targeting the allosteric pocket.

Application

Selection Property

Validation Focus

Allosteric α-glucosidase inhibitor lead

Noncompetitive inhibition kinetics; validated allosteric binding residues

MD simulation and mutagenesis mapping at GLU302/PHE298

Dual-activity metabolic liver disease probe

Hepatoprotection + α-glucosidase inhibition intersection

Model-response endpoint context; cytotoxicity margin review

Quality marker for I. obliquus extracts

Spectrum–effect correlation + pure-compound target confirmation

Batch-to-batch quantification and orthogonal activity verification

Chemical probe for allosteric site

Published compound-specific interaction map

Co-crystallisation and competitive binding assay suitability

• [1] Liu, C., Zhao, C., Pan, H.-H., et al. (2014) Chemical Constituents from Inonotus obliquus and Their Biological Activities. Journal of Natural Products, 77(1), 35–41. View Source
• [2] Chen, S.-D., Yong, T.-Q., Xiao, C., Gao, X., Xie, Y.-Z., et al. (2021) Inhibitory effect of triterpenoids from the mushroom Inonotus obliquus against α‑glucosidase and their interaction: Inhibition kinetics and molecular stimulations. Bioorganic Chemistry, 115, 105276. View Source
• [3] Exploring the active components of hypoglycemic effect in different polar fractions of Inonotus obliquus based on spectrum‑effect relationship (2025). View Source